Cas no 2229515-18-6 (3-{3-(dimethylamino)methylphenyl}propanenitrile)

• Product Name: 3-{3-(dimethylamino)methylphenyl}propanenitrile
• CAS No: 2229515-18-6
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 5837240
• PubChem ID: 165705032
• Update Time: 2025-10-29

3-{3-(dimethylamino)methylphenyl}propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-{3-(dimethylamino)methylphenyl}propanenitrile
• 2229515-18-6
• 3-{3-[(dimethylamino)methyl]phenyl}propanenitrile
• EN300-1778663

• Inchi： 1S/C12H16N2/c1-14(2)10-12-6-3-5-11(9-12)7-4-8-13/h3,5-6,9H,4,7,10H2,1-2H3
• InChI Key： JTCTXYURGOQCHS-UHFFFAOYSA-N
• SMILES： N(C)(C)CC1C=CC=C(CCC#N)C=1

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 27Ų

Additional information on 3-{3-(dimethylamino)methylphenyl}propanenitrile

Exploring the Chemistry and Applications of 3-{3-(dimethylamino)methylphenyl}propanenitrile (CAS No. 2229515-18-6)

In the ever-evolving field of organic chemistry, 3-{3-(dimethylamino)methylphenyl}propanenitrile (CAS No. 2229515-18-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its nitrile functional group and dimethylamino substitution, serves as a versatile intermediate in pharmaceutical and material science research. Its molecular framework, combining aromatic and aliphatic segments, makes it a valuable building block for synthesizing more complex molecules.

The growing interest in nitrile-containing compounds like 3-{3-(dimethylamino)methylphenyl}propanenitrile stems from their role in drug discovery and agrochemical development. Researchers are particularly intrigued by its potential as a precursor for CNS-active molecules, which are critical in addressing neurological disorders—a hot topic in modern medicine. Additionally, its electron-rich aromatic system enables applications in organic electronics, aligning with the surge in demand for sustainable materials.

One of the most searched questions in academic and industrial circles revolves around the synthetic routes for CAS No. 2229515-18-6. Recent studies highlight efficient methods involving Pd-catalyzed cross-coupling or reductive amination, which are pivotal for scalable production. The compound’s solubility in polar solvents like DMF and acetonitrile further enhances its utility in reaction optimization—a frequent query among synthetic chemists.

Beyond synthesis, the structure-activity relationship (SAR) of 3-{3-(dimethylamino)methylphenyl}propanenitrile is a focal point for computational chemists. Molecular docking simulations suggest its pharmacophore could interact with G-protein-coupled receptors (GPCRs), a trending research area due to their therapeutic relevance. This aligns with the broader scientific community’s emphasis on AI-driven drug design, where such compounds are screened virtually to accelerate discovery.

From an industrial perspective, the compound’s stability under ambient conditions and compatibility with green chemistry principles make it attractive for sustainable manufacturing. Companies are increasingly searching for eco-friendly intermediates, and CAS No. 2229515-18-6 fits this niche, as evidenced by its inclusion in catalysis databases and patent filings.

In summary, 3-{3-(dimethylamino)methylphenyl}propanenitrile exemplifies the convergence of medicinal chemistry and advanced materials. Its multifaceted applications—from neurological drug candidates to organic semiconductors—reflect the compound’s adaptability to cutting-edge scientific challenges. As research progresses, this molecule is poised to remain a keystone in interdisciplinary innovation.